N-(4-carbamoylphenyl)-2-(4-chlorobenzamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-2-[(4-chlorobenzoyl)amino]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• InChI: InChI=1S/C22H19ClN4O3S/c23-14-8-4-13(5-9-14)20(29)27-22-26-18-16(2-1-3-17(18)31-22)21(30)25-15-10-6-12(7-11-15)19(24)28/h4-11,16H,1-3H2,(H2,24,28)(H,25,30)(H,26,27,29)
• InChI Key: QNCIPACSNQNXRE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)Cl)C(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C22H19ClN4O3S
• Molecular Weight: 454.9 g/mol

Description

N-(4-carbamoylphenyl)-2-(4-chlorobenzamido)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C22H19ClN4O3S and its molecular weight is 454.93. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

Research has explored the synthesis and antitumor activities of imidazotetrazines, highlighting novel pathways to the antitumor drug temozolomide, which shows curative activity against leukemia and may act as a prodrug modification of known anticancer agents (Stevens et al., 1984); (Wang et al., 1997). These findings suggest a broader potential for compounds with related structures in antitumor research.

Anticancer and Antimicrobial Activities

Studies have reported on novel cyclin-dependent kinase (CDK) and histone deacetylase (HDAC) dual inhibitors with significant in vitro and in vivo anticancer activity, indicating the potential for structurally similar compounds to serve as promising strategies for malignant tumor treatment (Cheng et al., 2020). Additionally, novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes have been synthesized, showing significant activities against bacterial and fungal strains (Babu et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to target theinsect ryanodine receptor (RyR) . The RyR is a promising target for the development of novel insecticides .

Mode of Action

Compounds with similar structures have been found to stimulateFtsZ polymerization in bacterial cells, which eventually disrupts its dynamic assembly and Z-ring formation . This inhibition of a crucial step in bacterial cell division could potentially represent their main mechanism of antibacterial activity .

Biochemical Pathways

It can be inferred from similar compounds that the disruption of ftsz polymerization affects thecell division pathway in bacteria .

Result of Action

Similar compounds have been found to alter the morphology of bacterial cells, causing them to display a more elongated shape compared to untreated cells .